Cas no 2243513-81-5 (4-(5-bromo-3-methyl-1H-1,2,4-triazol-1-yl)piperidine)

• Product Name: 4-(5-bromo-3-methyl-1H-1,2,4-triazol-1-yl)piperidine
• CAS No: 2243513-81-5
• MF: C₈H₁₃BrN₄
• MW: 245.119620084763
• CID: 6111339
• PubChem ID: 138040415
• Update Time: 2025-10-19

4-(5-bromo-3-methyl-1H-1,2,4-triazol-1-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromo-3-methyl-1H-1,2,4-triazol-1-yl)piperidine
• 2243513-81-5
• EN300-1706799

• Inchi： 1S/C8H13BrN4/c1-6-11-8(9)13(12-6)7-2-4-10-5-3-7/h7,10H,2-5H2,1H3
• InChI Key： ZQRIEOVBNKUVAX-UHFFFAOYSA-N
• SMILES： BrC1=NC(C)=NN1C1CCNCC1

Computed Properties

• Exact Mass: 244.03236g/mol
• Monoisotopic Mass: 244.03236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 42.7Ų

Additional information on 4-(5-bromo-3-methyl-1H-1,2,4-triazol-1-yl)piperidine

4-(5-bromo-3-methyl-1H-1,2,4-triazol-1-yl)piperidine (CAS No. 2243513-81-5): A Comprehensive Overview

4-(5-bromo-3-methyl-1H-1,2,4-triazol-1-yl)piperidine (CAS No. 2243513-81-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperidines, which are widely studied for their diverse biological activities, including anti-inflammatory, analgesic, and antiviral properties.

The structure of 4-(5-bromo-3-methyl-1H-1,2,4-triazol-1-yl)piperidine is characterized by a piperidine ring substituted with a 5-bromo-3-methyl-1H-1,2,4-triazolyl group. The presence of the bromine atom and the methyl group in the triazolyl moiety imparts specific chemical and biological properties to the molecule. The bromine atom, in particular, can influence the compound's reactivity and binding affinity to various biological targets.

Recent research has focused on the synthesis and biological evaluation of 4-(5-bromo-3-methyl-1H-1,2,4-triazol-1-yl)piperidine. Studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated significant antiviral properties against several viral strains, including influenza and herpes simplex virus (HSV).

The synthesis of 4-(5-bromo-3-methyl-1H-1,2,4-triazol-1-yl)piperidine typically involves a multi-step process. One common approach is to start with piperidine and react it with a suitable 5-bromo-3-methyl-1H-1,2,4-triazole derivative under appropriate conditions. The reaction conditions are carefully optimized to ensure high yield and purity of the final product. Advanced synthetic techniques such as microwave-assisted synthesis have also been explored to enhance the efficiency of the process.

In terms of pharmacology, 4-(5-bromo-3-methyl-1H-1,2,4-triazol-1-yl)piperidine has been evaluated for its pharmacokinetic properties. Preclinical studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and exhibits good bioavailability. It also shows low toxicity in animal models, making it a promising candidate for further development.

The therapeutic potential of 4-(5-bromo-3-methyl-1H-1,2,4-triazol-1-yl)piperidine extends beyond its anti-inflammatory and antiviral activities. Recent studies have explored its potential as an antitumor agent. In vitro assays have demonstrated that it can inhibit the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest. These findings suggest that this compound may have broad-spectrum anticancer properties.

Furthermore, 4-(5-bromo-3-methyl-1H-1,2,4-triazol-1-yl)piperidine has been investigated for its neuroprotective effects. Research has shown that it can protect neurons from oxidative stress-induced damage and reduce neuroinflammation in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These neuroprotective properties make it a potential candidate for the treatment of these debilitating conditions.

The clinical development of 4-(5-bromo-3-methyl-1H-1,2,4-triazol-1-y)l piperidine is currently in its early stages. Preclinical studies have provided promising results, but more extensive clinical trials are needed to fully evaluate its safety and efficacy in humans. Ongoing research aims to optimize its formulation and delivery methods to enhance its therapeutic benefits while minimizing potential side effects.

In conclusion, 4-(5-bromo-3-methyl-{strong}H{strong}-{strong}triazol{strong}-{strong}yl{strong}){strong}piperidine{strong} (CAS No. 2243513-{strong}8{strong}-{strong}8{strong}-{strong}8{strong}) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and drug discovery.